Cas no 1380041-37-1 (2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride)

• Product Name: 2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride
• CAS No: 1380041-37-1
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 5169713
• PubChem ID: 75525827
• Update Time: 2025-05-20

2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-pyridin-3-ylpropan-1-ol
• hydrochloride
• 2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride

• Inchi： 1S/C8H12N2O.ClH/c9-8(6-11)4-7-2-1-3-10-5-7;/h1-3,5,8,11H,4,6,9H2;1H
• InChI Key： OVCOXCDZIMYODU-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)C(N)CO.Cl

Additional information on 2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride

2-Amino-3-(pyridin-3-yl)propan-1-ol Hydrochloride (CAS No. 1380041-37-1): A Comprehensive Overview

2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride (CAS No. 1380041-37-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine and amino alcohol functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure combines a pyridine ring with an amino alcohol moiety, making it a versatile building block for drug discovery and development.

The growing interest in 2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role in designing central nervous system (CNS) targeting drugs, as the pyridine scaffold is commonly found in neuroactive compounds. Recent studies have explored its utility in developing neuromodulators and receptor-targeting agents, aligning with current trends in precision medicine and personalized therapeutics.

From a chemical perspective, CAS 1380041-37-1 exhibits interesting properties that make it valuable for synthetic applications. The hydrochloride salt form enhances its stability and solubility, crucial factors for laboratory handling and formulation development. The compound's chiral center at the 2-position opens possibilities for stereoselective synthesis, a hot topic in modern pharmaceutical manufacturing where enantiomeric purity often determines biological activity.

The synthesis of 2-amino-3-(pyridin-3-yl)propan-1-ol HCl typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while minimizing environmental impact. This aligns with the pharmaceutical industry's increasing emphasis on sustainable synthesis methods, a frequent search topic among chemistry professionals and students.

Analytical characterization of 2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride employs standard techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound typically shows characteristic peaks in the aromatic region of the 1H NMR spectrum due to the pyridine protons, while the amino and hydroxyl groups contribute to its distinctive IR absorption profile. These analytical features are frequently discussed in research papers and online chemistry forums.

In drug discovery applications, CAS 1380041-37-1 serves as a precursor for various pharmacologically active compounds. Its structural features allow for diverse modifications, enabling medicinal chemists to explore structure-activity relationships (SAR) in target-oriented synthesis. The compound's relevance to current drug development trends is evident from its inclusion in several patent applications related to neurological and metabolic disorders.

The safety profile of 2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride has been studied in accordance with standard laboratory protocols. While comprehensive toxicological data may be limited due to its primary use as a research chemical, proper handling procedures including the use of personal protective equipment (PPE) are recommended when working with this compound. This information addresses common queries from laboratory technicians and research students regarding chemical safety.

Market availability of 2-amino-3-(pyridin-3-yl)propan-1-ol HCl has expanded in recent years, with several specialty chemical suppliers offering the compound in various quantities. The pricing typically reflects its purity grade and the scale of production, with custom synthesis options available for research institutions requiring specific isotopic labeling or enantiomeric forms. These commercial aspects are frequently searched by procurement specialists in the pharmaceutical industry.

Future research directions for CAS 1380041-37-1 may explore its potential in emerging therapeutic areas such as neurodegenerative disease research or as a scaffold for small molecule probes in biological studies. The compound's versatility positions it well for applications in cutting-edge fields like chemical biology and targeted drug delivery systems, topics that generate significant interest in scientific literature and conference discussions.

For researchers working with 2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride, proper storage conditions are essential to maintain compound integrity. Recommendations typically include protection from moisture and storage at controlled temperatures, with many laboratories opting for desiccated environments. These practical considerations address common questions from new researchers entering the field of synthetic chemistry.

The intellectual property landscape surrounding 2-amino-3-(pyridin-3-yl)propan-1-ol HCl continues to evolve, with patents covering its synthetic methods and derivative compounds. This legal aspect is particularly relevant for pharmaceutical companies conducting freedom-to-operate analyses, making it a frequent search topic in patent databases and professional networks.

In educational contexts, CAS 1380041-37-1 serves as an excellent example for teaching advanced concepts in heterocyclic chemistry and drug design principles. Its structural features illustrate important topics in organic chemistry courses, while its applications demonstrate the real-world relevance of chemical synthesis. These pedagogical aspects make it a valuable reference compound in academic settings.

Quality control protocols for 2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride typically specify purity thresholds and impurity profiles suitable for various research applications. Analytical methods development for this compound remains an active area of research, particularly for laboratories requiring high-purity material for sensitive biological assays. These technical specifications address common quality assurance queries in the pharmaceutical supply chain.

The environmental fate of 2-amino-3-(pyridin-3-yl)propan-1-ol HCl has become an increasingly important consideration, reflecting broader trends in green chemistry and sustainable research practices. While specific ecotoxicological data may be limited, proper waste disposal methods aligned with institutional guidelines are recommended. This environmental perspective responds to growing concerns about laboratory sustainability.

Cross-disciplinary applications of CAS 1380041-37-1 continue to emerge, particularly at the interface of chemistry and biology. Recent studies have explored its potential as a building block for bioconjugates and molecular imaging probes, expanding its utility beyond traditional synthetic applications. These innovative uses generate significant interest in multidisciplinary research communities.

In conclusion, 2-amino-3-(pyridin-3-yl)propan-1-ol hydrochloride represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features, synthetic versatility, and potential biological relevance ensure its continued importance in advancing chemical science and drug discovery efforts. As research methodologies evolve and new therapeutic targets emerge, this compound is likely to maintain its position as a key intermediate in innovative chemical synthesis.